Cas no 1203797-54-9 (methyl 4-(azetidin-3-yl)benzoate)

• Product Name: methyl 4-(azetidin-3-yl)benzoate
• CAS No: 1203797-54-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD18837741
• CID: 2116663
• PubChem ID: 72698853
• Update Time: 2025-06-08

methyl 4-(azetidin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yl)benzoate
• Benzoic acid, 4-(3-azetidinyl)-, methyl ester
• methyl4-(azetidin-3-yl)benzoate
• GS0584

• MDL： MFCD18837741
• Inchi： 1S/C11H13NO2/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-10/h2-5,10,12H,6-7H2,1H3
• InChI Key： YNJQTLGUSIHJIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on methyl 4-(azetidin-3-yl)benzoate

Methyl 4-(Azetidin-3-yl)benzoate (CAS No. 1203797-54-9): A Comprehensive Overview

Methyl 4-(azetidin-3-yl)benzoate, identified by its Chemical Abstracts Service Number CAS No. 1203797-54-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a benzoate ester linked to an azetidine ring, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural motif of methyl 4-(azetidin-3-yl)benzoate positions it as a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at exploring novel therapeutic pathways.

The benzoate moiety is well-known for its role in various pharmacological applications, often serving as a pharmacophore in drug design. Its aromatic stability and ability to interact with biological targets make it a preferred choice in medicinal chemistry. The azetidine ring, on the other hand, introduces a cyclic amine structure that can be further functionalized to create bioactive molecules. This combination of features in methyl 4-(azetidin-3-yl)benzoate makes it a versatile building block for the synthesis of potential drug candidates.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. Azetidine derivatives, in particular, have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of the azetidine ring into the benzoate framework of methyl 4-(azetidin-3-yl)benzoate opens up new avenues for exploring these therapeutic possibilities.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological activity of various benzoate derivatives containing azetidine rings. The study demonstrated that compounds like methyl 4-(azetidin-3-yl)benzoate exhibited significant inhibitory effects on certain enzymes implicated in inflammatory responses. This finding underscores the potential of this class of compounds as lead molecules for further drug development.

The synthesis of methyl 4-(azetidin-3-yl)benzoate typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route involves the condensation of benzoyl chloride with azetidine derivatives under basic conditions, followed by esterification to introduce the methyl group. These reactions are well-documented and can be optimized for high yields and purity, making methyl 4-(azetidin-3-yl)benzoate accessible for both academic and industrial research purposes.

The chemical properties of methyl 4-(azetidin-3-yl)benzoate make it a suitable candidate for further derivatization. The presence of both the benzoate ester and the azetidine ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the azetidine nitrogen or the benzoate oxygen can alter the compound's solubility, bioavailability, and interactions with biological receptors.

Recent research has also explored the use of computational methods to predict the binding affinity and pharmacokinetic properties of molecules like methyl 4-(azetidin-3-yl)benzoate. These computational approaches can significantly accelerate the drug discovery process by identifying promising candidates early in the development pipeline. By leveraging advanced algorithms and large datasets, researchers can optimize the structure of methyl 4-(azetidin-3-yl)benzoate to enhance its therapeutic potential.

In conclusion, methyl 4-(azetidin-3-yl)benzoate (CAS No. 1203797-54-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. As research in this area continues to evolve, compounds like methyl 4-(azetidin-3-yl)benzoate are likely to play an increasingly important role in the development of novel drugs targeting various diseases.